3-(2-Bromoethyl)-6-methoxy-1-methyl-1H-indole

• Molecular Formula: C12H14BrNO
• Molecular Weight: 268.15 g/mol
• IUPAC Name: 3-(2-bromoethyl)-6-methoxy-1-methylindole
• InChI: InChI=1S/C12H14BrNO/c1-14-8-9(5-6-13)11-4-3-10(15-2)7-12(11)14/h3-4,7-8H,5-6H2,1-2H3
• InChI Key: ZHSWJGRKHALXMJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=C1C=C(C=C2)OC)CCBr

Description

3-(2-Bromoethyl)-6-methoxy-1-methyl-1H-indole is a useful research compound. Its molecular formula is C12H14BrNO and its molecular weight is 268.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A flask was charged with NaH (110 mg, 4.60 mmol), MeI (0.39 mL, 6.13 mmol) and THF (1.5 mL). The resulting grey suspension was stirred at rt for 5 min, then a solution of 3-(2-Bromo-ethyl)-6-methoxy-1H-indole (156 mg, 0.61 mmol) in THF (2.5 mL) was added dropwise. After stirring for 18 h at rt, the reaction mixture was concentrated, redissolved in DCM and washed with H2O (3×). The org. layer was dried (MgSO4), filtered and the solvent was removed under reduced pressure to yield the title compound as an yellow oil which was used as such in the next step. LC-MS conditions B: tR=0.94 min, [M+H]+=no ionization.